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Compound of Interest

Compound Name: 2-Fluoro-5-methoxybenzaldehyde

Cat. No.: B034865 Get Quote

An In-depth Guide for Researchers and Drug Development Professionals

Introduction
2-Fluoro-5-methoxybenzaldehyde is a versatile aromatic aldehyde that has emerged as a

critical building block in organic synthesis, particularly within the pharmaceutical and materials

science sectors. Its unique substitution pattern, featuring an aldehyde, a fluorine atom, and a

methoxy group, provides a rich platform for chemical modification. The presence of the fluorine

atom can enhance metabolic stability and binding affinity in bioactive molecules, while the

aldehyde serves as a versatile handle for constructing complex carbon skeletons and

heterocyclic systems.[1][2] This technical guide provides a comprehensive review of the

applications of 2-Fluoro-5-methoxybenzaldehyde, focusing on its role in the synthesis of

pharmaceuticals, complex organic molecules, and functional materials.

Physicochemical and Spectroscopic Data
A thorough understanding of the physical and chemical properties of 2-Fluoro-5-
methoxybenzaldehyde is fundamental for its application in synthesis. The key properties are

summarized below.
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Property Value Reference(s)

CAS Number 105728-90-3 [3][4]

Molecular Formula C₈H₇FO₂ [4]

Molecular Weight 154.14 g/mol [3]

Appearance
Colorless to pale yellow

crystals or powder
[4]

Boiling Point 229-230 °C (lit.)

Density 1.237 g/mL at 25 °C (lit.)

Refractive Index (n20/D) 1.532 (lit.)

Flash Point 108 °C (226.4 °F) - closed cup

SMILES COc1ccc(F)c(C=O)c1

InChI Key
DKIQXHIAEMGZGO-

UHFFFAOYSA-N

Core Applications in Synthesis
The strategic placement of the aldehyde, fluoro, and methoxy groups on the benzene ring

allows for selective functionalization, making this compound a valuable precursor for a wide

array of molecular architectures.[1]

Figure 1. Reactivity map of 2-Fluoro-5-methoxybenzaldehyde.

Synthesis of Heterocyclic Compounds
2-Fluoro-5-methoxybenzaldehyde is a valuable precursor for synthesizing heterocyclic

compounds, which are core structures in many active pharmaceutical ingredients (APIs).[1]

Porphyrins: It is used in the synthesis of 5,10,15,20-tetrakis(2-fluoro-5-

methoxyphenyl)porphyrin.[3] Porphyrin derivatives are investigated for applications in

photodynamic therapy and catalysis.
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1,2,4-Triazoles: The aldehyde can be converted into Schiff bases, which are then cyclized to

form various substituted 1,2,4-triazole derivatives. These compounds have been studied for

their anticorrosion properties.[3]

Benzimidazoles: While direct synthesis from 2-fluoro-5-methoxybenzaldehyde isn't

detailed, related fluorinated benzaldehydes are crucial in synthesizing benzimidazole

derivatives with potential antiproliferative and antibacterial activities.[5]

Benzo[b]thiophenes: The compound has been utilized in synthetic routes toward

benzo[b]thiophenes via an interrupted Pummerer reaction.[3]

Synthesis of Bioactive Molecules and Natural Products
The unique electronic properties imparted by the fluoro and methoxy groups make this

aldehyde a key intermediate in the synthesis of complex bioactive molecules.

A notable example is its use in the total synthesis of Atroviridin, a tetracyclic xanthone natural

product.[3][6] The synthesis involves an N-heterocyclic carbene (NHC)-catalyzed aroylation

using 2-fluoro-5-methoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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